Cas no 116529-62-5 (4-Iodo-2-nitrobenzoic acid)

• Product Name: 4-Iodo-2-nitrobenzoic acid
• CAS No: 116529-62-5
• MF: C₇H₄INO₄
• MW: 293.015434265137
• MDL: MFCD09909618
• CID: 131258
• PubChem ID: 18919883
• Update Time: 2025-04-19

4-Iodo-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-nitrobenzoic acid
• 4-Iodo-2-nitro-benzoic acid
• Benzoic acid,4-iodo-2-nitro-
• 4-Jod-2-nitro-benzoesaeure
• Benzoic acid,4-iodo-2-nitro
• FT-0670383
• AS-37925
• 4-Iodo-2-nitrobenzoicacid
• CS-0171057
• EN300-177015
• AKOS016000924
• A927650
• DTXSID60596479
• 116529-62-5
• BCP06689
• SB30961
• IZBFYNYRKIUGSG-UHFFFAOYSA-N
• VITAMINKS-II
• MFCD09909618
• Benzoic acid, 4-iodo-2-nitro-
• SCHEMBL1891804
• DB-099986
• DTXCID80547241

• MDL： MFCD09909618
• Inchi： 1S/C7H4INO4/c8-4-1-2-5(7(10)11)6(3-4)9(12)13/h1-3H,(H,10,11)
• InChI Key： IZBFYNYRKIUGSG-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.91900
• Monoisotopic Mass: 292.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 2.156±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 192 ºC (ethanol )
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),
• PSA: 83.12000
• LogP: 2.42080

4-Iodo-2-nitrobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C